Cas no 956317-40-1 (tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate)
956317-40-1 structure
Product Name:tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate
CAS No:956317-40-1
MF:C10H20N2O3
MW:216.277402877808
MDL:MFCD18074501
CID:1080363
PubChem ID:57690878
Update Time:2025-04-20
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-6-Hydroxy[1,4]diazepane
- 1-Boc-6-Hydroxy[1,4]diazepane
- tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate
- 6-Hydroxy-[1,4]diazepane-1-carboxylic acid tert-butyl ester
- AS-67860
- SCHEMBL4318529
- AM805871
- CS-0080313
- MFCD18074501
- 1-Boc-1,4-diazepan-6-ol
- EN300-205328
- AKOS022176624
- FT-0764922
- SY269225
- 956317-40-1
- Hexahydro-6-hydroxy-1H-1,4-diazepine-1-carboxylic acid tert-butyl ester
- DA-00198
-
- MDL： MFCD18074501
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-11-6-8(13)7-12/h8,11,13H,4-7H2,1-3H3
- InChI Key： GBVLDEOLVSGEJQ-UHFFFAOYSA-N
- SMILES： O(C(N1CCNCC(C1)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.106
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200325-1g |
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate |
956317-40-1 | 95% | 1g |
$776 | 2021-06-09 | |
| Alichem | A449043007-250mg |
Tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate |
956317-40-1 | 95% | 250mg |
$372.86 | 2023-08-31 | |
| Alichem | A449043007-1g |
Tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate |
956317-40-1 | 95% | 1g |
$941.20 | 2023-08-31 | |
| Chemenu | CM200325-1g |
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate |
956317-40-1 | 95% | 1g |
$883 | 2022-06-09 | |
| abcr | AB455325-250 mg |
tert-Butyl 6-hydroxy-1,4-diazepane-1-carboxylate, 95%; . |
956317-40-1 | 95% | 250MG |
€539.00 | 2023-07-18 | |
| abcr | AB455325-1 g |
tert-Butyl 6-hydroxy-1,4-diazepane-1-carboxylate, 95%; . |
956317-40-1 | 95% | 1g |
€1,266.00 | 2023-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B941657-250mg |
1-Boc-6-Hydroxy[1,4]diazepane |
956317-40-1 | ≥95% | 250mg |
￥2,340.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B941657-1g |
1-Boc-6-Hydroxy[1,4]diazepane |
956317-40-1 | ≥95% | 1g |
￥4,680.00 | 2022-09-02 | |
| eNovation Chemicals LLC | Y1223432-5g |
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate |
956317-40-1 | 95% | 5g |
$2700 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1130998-100mg |
6-Hydroxy-[1,4]diazepane-1-carboxylic acid tert-butyl ester |
956317-40-1 | 95% | 100mg |
$455 | 2024-07-28 |
tert-butyl 6-hydroxy-1,4-diazepane-1-carboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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